(2-Bromoethyl)benzene

• CAS No.: 103-63-9
• Product Name: (2-Bromoethyl)benzene
• Molecular Formula: C8H9Br
• Molecular Weight: 185.06 g/mol
• IUPAC Name: 2-bromoethylbenzene
• Standard InChI: InChI=1S/C8H9Br/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• Standard InChIKey: WMPPDTMATNBGJN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCBr
• Canonical SMILES: C1=CC=C(C=C1)CCBr
• Appearance: Assay:≥98%A solution in acetonitrile
• Boiling Point: 219.0 °C; 219 °C
• Density: Density = 1.355
• Melting Point: -65.7 °C; -67.5 °C
• Physical Description: Liquid
• Description: Phenethylbromide is an analytical reference material that is structurally categorized as an organobromide. It is used in the synthesis of a variety of compounds, including fentanyl. Phenethylbromide is combined with 4-piperidinone to produce N-phenethyl-4-piperidone, which, as a precursor in the synthesis of fentanyl (Item Nos. ISO60197 | 14719), is scheduled as a List I chemical in the United States. Phenethylbromide may be found as in impurity in samples of fentanyl produced using this pathway.
• Solubility: 2.11e-04 M; Sol in ether, benzene; slightly soluble in carbon tetrachloride; Water solubility = 39.05 mg/l at 25 °C
• Synonyms: (2-Bromoethyl)benzene; 1-Bromo-2-phenylethane; 1-Phenyl-2-bromoethane; 2-Bromo-1-phenylethane; 2-Phenethyl Bromide; 2-Phenyl-1-bromoethane; 2-Phenylbromoethane; 2-Phenylethyl Bromide; NSC 33926; Phenethyl Bromide; Phenylethyl Bromide; β-Bromoethylben
• Vapor Pressure: 0.24 mmHg; Vapor pressure = 0.2445 mm Hg at 25 °C
• PubChem Compound: 7666
• Last Modified: Nov 11 2021